Cas no 157764-08-4 (2-(5-Methyl-1,3-benzothiazol-2-yl)acetonitrile)

2-(5-Methyl-1,3-benzothiazol-2-yl)acetonitrile structure
157764-08-4 structure
Product Name:2-(5-Methyl-1,3-benzothiazol-2-yl)acetonitrile
CAS No:157764-08-4
MF:C10H8N2S
MW:188.248920440674
CID:107894
Update Time:2023-08-02

2-(5-Methyl-1,3-benzothiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazoleacetonitrile,5-methyl-
    • 2-Benzothiazoleacetonitrile,5-methyl-(9CI)
    • 2-(5-methyl-1,3-benzothiazol-2-yl)acetonitrile
    • 2-(5-Methyl-1,3-benzothiazol-2-yl)acetonitrile
    • Inchi: 1S/C10H8N2S/c1-7-2-3-9-8(6-7)12-10(13-9)4-5-11/h2-3,6H,4H2,1H3
    • InChI Key: LWLRJKLEVFVUIL-UHFFFAOYSA-N
    • SMILES: S1C(CC#N)=NC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 188.041
  • Monoisotopic Mass: 188.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.9
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